molecular formula C11H8N2O6 B2394322 (6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate CAS No. 868680-22-2

(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate

Cat. No. B2394322
CAS RN: 868680-22-2
M. Wt: 264.193
InChI Key: VVZFFCJUOJVJBY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Scientific Research Applications

Antimicrobial Activity

Similar compounds have shown a broad range of antimicrobial activities . They have been found to be effective against various types of bacteria and fungi. This suggests that “(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate” could potentially be used in the development of new antimicrobial drugs.

Antiviral Activity

Some compounds with similar structures have shown antiviral activities . They have been found to be effective against various types of viruses. This suggests that “(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate” could potentially be used in the development of new antiviral drugs.

Anti-inflammatory Activity

Compounds with similar structures have shown anti-inflammatory activities . They have been found to be effective in reducing inflammation in various models. This suggests that “(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate” could potentially be used in the development of new anti-inflammatory drugs.

Antioxidant Activity

Some compounds with similar structures have shown antioxidant activities . They have been found to be effective in neutralizing harmful free radicals in the body. This suggests that “(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate” could potentially be used in the development of new antioxidant drugs.

properties

IUPAC Name

(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H8N2O6/c1-6-5-8(9(13(16)17)10(14)12-6)19-11(15)7-3-2-4-18-7/h2-5H,1H3,(H,12,14)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VVZFFCJUOJVJBY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=O)N1)[N+](=O)[O-])OC(=O)C2=CC=CO2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H8N2O6
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.19 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(6-methyl-3-nitro-2-oxo-1H-pyridin-4-yl) furan-2-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.